2,5-Difluoro-4-nitrobenzoic acid

• IUPAC Name: 2,5-difluoro-4-nitrobenzoic acid
• InChI: InChI=1S/C7H3F2NO4/c8-4-2-6(10(13)14)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key: GPTNSBLYGCZJQV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])F)C(=O)O
• Molecular Formula: C7H3F2NO4
• DSSTOX Substance ID: DTXSID40289135
• Molecular Weight: 203.10 g/mol
• CAS RN: 116465-48-6

Description

2,5-Difluoro-4-nitrobenzoic acid is a multi-reactive compound used in various chemical syntheses. It serves as a building block in heterocyclic oriented synthesis (HOS), leading to the preparation of substituted nitrogenous heterocycles with significant importance in drug discovery (Křupková et al., 2013).

Synthesis Analysis

• The synthesis of similar fluorinated benzoic acids involves a continuous microflow process, which includes the generation of unstable aryl-Grignard reagents followed by reaction with gaseous CO2 (Deng et al., 2015).
• An alternative synthesis method for 4-chloro-2,5-difluorobenzoic acid, closely related to 2,5-Difluoro-4-nitrobenzoic acid, involves Sandmeyer reaction, bromination, and Grignard reaction (Hao-yu, 2011).

Molecular Structure Analysis

• The crystal structure of similar compounds, like 5-amino-2-nitrobenzoic acid, reveals specific details about molecular conformation and intermolecular hydrogen bonding, which are crucial for understanding the molecular structure of 2,5-Difluoro-4-nitrobenzoic acid (Mrozek & Głowiak, 2004).

Chemical Reactions and Properties

• Similar compounds like 4-Chloro-2-fluoro-5-nitrobenzoic acid demonstrate versatility in forming various heterocyclic scaffolds, indicating the potential reactivity of 2,5-Difluoro-4-nitrobenzoic acid in forming diverse chemical structures (Křupková et al., 2013).

Physical Properties Analysis

• The synthesis and characterization of closely related compounds, like 5-Nitro-2-nitratomethyl-1,2,3,4-tetrazole, provide insights into the physical properties such as crystal structure, melting point, and stability, which are relevant for understanding the physical properties of 2,5-Difluoro-4-nitrobenzoic acid (Li et al., 2012).

Chemical Properties Analysis

• The reactivity of similar nitrobenzoic acids in forming supramolecular assemblies and their interactions with other chemical species can shed light on the chemical properties of 2,5-Difluoro-4-nitrobenzoic acid. Studies on compounds like 2-Chloro-4-nitrobenzoic acid indicate the importance of hydrogen bond interactions and the role of substituents in determining chemical behavior (Oruganti et al., 2017).

Scientific Research Applications

• Synthesis of Benzoxazoles

  • Application : Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.
  • Method : A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.
  • Results : The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

• Infrared Spectroscopy

  • Application : “2,5-Difluoro-4-nitrobenzoic acid” can be analyzed using infrared spectroscopy. This technique can provide information about the molecular structure of the compound.
  • Method : The compound is prepared as a solid disc mixed with potassium bromide (KBr). The disc is then analyzed using an infrared spectrometer.
  • Results : The resulting spectrum provides peaks that correspond to the vibrational modes of the molecules. This data can be used to identify or confirm the identity of the compound.

• Synthesis of 2,4-Dichloro-3,5-difluorobenzoic Acid

  • Application : 2,4-Dichloro-3,5-difluorobenzoic acid is a valuable intermediate for the synthesis of medicines, including antibacterials. It was synthesized from the commercially available 4-chloro-3,5-difluorobenzonitrile.
  • Method : The synthesis involved a reaction sequence of nitration, selective reduction, diazotisation, and chlorination.
  • Results : The desired product was obtained in good yield.

• Double Decarboxylative Coupling Reactions of Carboxylic Acids

  • Application : The double decarboxylative coupling reaction between two (similar or different) molecules of carboxylic acids is an emerging area that has gained considerable attention as a new avenue for forging carbon–carbon bonds.
  • Method : This synthetic strategy only utilizes carboxylic acids as easily accessible, non-toxic, and stable starting materials, and extrudes carbon dioxide (CO2) as the only waste by-product.
  • Results : It can be considered as an environmentally benign alternative to traditional coupling reactions which mainly rely on the use of toxic organic halides or organometallic reagents.

Safety And Hazards

This compound should be stored in a cool, dry place, in a well-sealed container, and away from oxidizing agents. It’s recommended to avoid dust formation, ingestion, and inhalation.

Citations

DESIGN AND SYNTHESIS OF PROTEOLYSIS TARGETING CHIMERAS FOR THE LEUCINE-RICH REPEAT KINASE 2 (LRRK2)

M Konstantinidou, A Oun, P Pathak, Z Wang… - … CHEMISTRY & NEW …, 2020 - research.rug.nl

Here we present the rational design and the synthetic methodologies towards proteolysis targeting chimeras (PROTACs) for the recently-emerged Parkinson’s target leucine-rich repeat …

Number of citations: 2 research.rug.nl

Substituted benzimidazoles: A novel chemotype for small molecule hKSP inhibitors

BR Lahue, Y Ma, GW Shipps Jr, W Seghezzi… - Bioorganic & medicinal …, 2009 - Elsevier

Substituted benzimidazoles were profiled as inhibitors of kinesin spindle protein (KSP), an increasingly important target for the development of anticancer drugs. This series …

Number of citations: 27 www.sciencedirect.com